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Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895 Get Quote

Essential Safety and Handling Guide for N-(2-
Aminoethyl)glycine
This guide provides critical safety and logistical information for the handling and disposal of N-
(2-Aminoethyl)glycine (AEG). Adherence to these procedures is vital for ensuring the safety

of laboratory personnel and the environment.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling N-(2-Aminoethyl)glycine to prevent exposure. The

following table summarizes the required protective gear.
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Protection Type Required Equipment
Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A full face visor

should be used if there is a risk

of splashing.

Must conform to NIOSH (US)

or EN 166 (EU) standards.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

lab coat or overalls should be

worn at all times.

Select gloves based on the

specific concentration and

amount of the substance

handled.[1] Contaminated

clothing should be removed

and washed before reuse.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust or

aerosols are generated.

Use in a well-ventilated area is

crucial.[2][3] A mechanical

exhaust or a laboratory fume

hood should be used to

minimize exposure.[1]

Health Hazard Information
N-(2-Aminoethyl)glycine presents several health hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Causes serious eye irritation.[3][4]

May cause respiratory irritation.[3]

Safe Handling and Operational Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[3][5]
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Ensure that a safety shower and eyewash station are readily accessible.[2]

Before handling, inspect all PPE for integrity.

2. Handling the Compound:

Avoid all personal contact with the substance.[3]

Prevent the formation of dust and aerosols.[1][3]

Do not eat, drink, or smoke in the handling area.[2][3]

Keep the container tightly closed when not in use.[3][5]

3. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

If on skin: Wash with plenty of soap and water.[2] Remove contaminated clothing. If skin

irritation occurs, get medical advice.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and consult a

physician.[5]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

if you feel unwell.[2][3]

Spill and Disposal Plan
1. Spill Containment and Cleanup:

Minor Spills:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE.

Carefully sweep or vacuum up the spilled solid, avoiding dust generation.[3]
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Place the spilled material into a clean, dry, labeled, and sealed container for disposal.[3]

Major Spills:

Evacuate the area and move upwind.[3]

Alert the appropriate emergency response team.

Prevent the spill from entering drains or waterways.[3]

2. Waste Disposal:

Dispose of N-(2-Aminoethyl)glycine and any contaminated materials at an authorized

hazardous or special waste collection point.[3]

All disposal practices must be in accordance with local, state, and federal regulations. Do not

dispose of down the drain or into the environment.[5]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

Workflow for Safe Handling of N-(2-
Aminoethyl)glycine
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Start: Prepare for Handling

Step 1: Use Engineering Controls
(Fume Hood, Ventilation)

Step 2: Don Proper PPE
(Gloves, Goggles, Lab Coat)

Step 3: Handle AEG
(Avoid Dust, Keep Container Closed)

Step 4: Decontaminate & Clean Up

Normal Operation

Spill Event

Step 5: Dispose of Waste Properly

End: Procedure Complete

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(2-Aminoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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